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Compound of Interest

Compound Name: Dimethylethylamine hydrochloride

CAS No.: 58114-25-3

Cat. No.: B3061159

Get Quote

Executive Summary & Chemical Identity[1]
Dimethylethylamine Hydrochloride (DMEA·HCl) is the hydrochloride salt of the tertiary amine

N,N-dimethylethylamine. While the free base is a volatile, flammable liquid often used as a

catalyst in polymerization (e.g., polyurethanes) and organic synthesis, the hydrochloride salt

offers a stable, solid alternative for precise stoichiometric handling and storage.

This guide details the experimental protocols for handling DMEA·HCl, specifically focusing on

its use as a latent source of the free amine and as a reactant in quaternization reactions.
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WARNING: Do NOT confuse this compound with 2-Chloro-N,N-dimethylethylamine

hydrochloride (CAS: 4584-46-7). The "2-Chloro" derivative is a potent alkylating agent

(nitrogen mustard precursor) with severe toxicity. Verify the CAS number before use.

Property N,N-Dimethylethylamine HCl
N,N-Dimethylethylamine

(Free Base)

CAS Number 14488-44-9 598-56-1

Physical State
White, hygroscopic crystalline

solid
Colorless, volatile liquid

Melting/Boiling Point MP: ~160–165 °C (Sublimes) BP: 36–38 °C

Solubility High (Water, Methanol) Miscible (Organics, Water)

Primary Hazard Irritant, Hygroscopic Flammable, Corrosive, Volatile

Material Handling & Pre-Reaction Setup
Storage and Hygroscopicity
DMEA·HCl is significantly hygroscopic. Exposure to ambient moisture leads to "caking," which

alters the effective molecular weight and ruins stoichiometric precision.

Storage: Store in a desiccator or under an inert atmosphere (Nitrogen/Argon).

Weighing: Weigh quickly in a low-humidity environment or use a glovebox for high-precision

catalytic applications.

Drying: If the salt has absorbed moisture, dry in a vacuum oven at 40°C–50°C over

for 12 hours.
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Solvent Solubility Application Note

Water Very High
Used for aqueous

neutralization or extraction.

Methanol/Ethanol High
Ideal for homogeneous

reactions involving the salt.

Dichloromethane (DCM) Low (Salt) / High (Free Base)
Key solvent for biphasic

extraction protocols.

Toluene/Ether Insoluble (Salt)
Used as an antisolvent to

precipitate the salt.

Core Protocol A: In-Situ Liberation of Free Base
Context: Many reactions require the catalytic activity of the free amine (DMEA) but benefit from

the weighing accuracy of the salt. This protocol generates the free base in situ or immediately

prior to use, avoiding the hazards of storing the volatile liquid.

Reagents
Dimethylethylamine Hydrochloride (1.0 equiv)

Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (1.1 equiv)

Solvent: Dichloromethane (DCM) or Diethyl Ether

Step-by-Step Methodology
Dissolution: Dissolve the calculated mass of DMEA·HCl in a minimum volume of cold water

(approx. 2 mL per gram of salt).

Basification:

Place the aqueous solution in an ice bath (0°C) to minimize volatilization of the free amine

(BP ~37°C).

Slowly add 1.1 equivalents of 5M NaOH solution dropwise with stirring.
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Observation: The solution may become cloudy or an oily layer may separate as the free

amine is liberated.

Extraction:

Add cold DCM (or Ether) to the aqueous mixture.

Extract vigorously. The free amine will partition into the organic layer.

Repeat extraction 3 times.[1]

Drying: Combine organic layers and dry over anhydrous

or

for 10 minutes.

Utilization:

Option A (Direct Use): Filter the drying agent and use the organic solution directly in the

subsequent reaction (titrate to determine exact concentration if necessary).

Option B (Isolation): Carefully remove solvent via rotary evaporation without heat (bath <

20°C) to avoid losing the volatile amine.

Workflow Diagram: In-Situ Liberation
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Figure 1: Workflow for the safe conversion of DMEA·HCl to its active free base form.

Core Protocol B: Synthesis of Quaternary
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Context: DMEA·HCl is a prime precursor for synthesizing quaternary ammonium compounds

(QACs) used as phase transfer catalysts or antimicrobial agents. This reaction typically

involves alkylation.

Mechanism
Since the salt is non-nucleophilic, it must be neutralized in situ to react with the alkyl halide (

).

Protocol
Setup: Equip a round-bottom flask with a reflux condenser and a dropping funnel. Purge with

Nitrogen.

Solvent System: Use a biphasic system (Water/Toluene) or a polar aprotic solvent

(Acetonitrile) depending on the base used.

Recommended: Acetonitrile with

(solid base).

Reaction Assembly:

Suspend DMEA·HCl (1.0 equiv) and anhydrous

(2.5 equiv) in Acetonitrile.

Stir at room temperature for 30 minutes to allow partial neutralization.

Addition: Add the Alkyl Halide (e.g., Benzyl chloride) (1.1 equiv) dropwise.

Reflux: Heat the mixture to reflux (approx. 80°C for MeCN) for 12–24 hours.

Monitoring: Monitor consumption of the free amine via TLC or GC.

Workup:

Cool to room temperature.
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Filter off the inorganic salts (

, Excess Carbonate).

Evaporate the solvent to obtain the crude Quaternary Ammonium Salt.

Recrystallization: Purify using Ethanol/Ether or Acetone/Ether precipitation.

Reaction Pathway Diagram
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Figure 2: Mechanistic pathway for the synthesis of Quaternary Ammonium Salts from

DMEA·HCl.

Troubleshooting & Optimization (Self-Validating
Systems)
To ensure scientific integrity, every experimental setup must include validation steps.
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Issue Diagnostic Check Corrective Action

Low Yield (Free Base) Check pH of aqueous layer.

Ensure pH > 12. If pH is lower,

the amine remains protonated

(trapped) in water.

Product "Caking" Inspect storage container.

DMEA·HCl is hygroscopic. Dry

in vacuum oven before

weighing to ensure correct

stoichiometry.

Incomplete Quaternization
TLC shows unreacted Alkyl

Halide.

The free base is volatile. If the

system wasn't

sealed/condensed properly,

DMEA may have evaporated

before reacting. Use a more

efficient condenser or sealed

tube.

Unknown Impurity
NMR Check (

).

Look for shifts corresponding

to methylamine or

dimethylamine salts if the

starting material was degraded

or impure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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